Cas no 107643-45-8 (2,5-Pyrrolidinedicarbonitrile,1-(1-methylethyl)-, trans- (9CI))

• Product Name: 2,5-Pyrrolidinedicarbonitrile,1-(1-methylethyl)-, trans- (9CI)
• CAS No: 107643-45-8
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 127630
• Update Time: 2024-01-25

2,5-Pyrrolidinedicarbonitrile,1-(1-methylethyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedicarbonitrile,1-(1-methylethyl)-, trans- (9CI)
• 2,5-Pyrrolidinedicarbonitrile,1-(1-methylethyl)-,trans-(9CI)

• Inchi： 1S/C9H13N3/c1-7(2)12-8(5-10)3-4-9(12)6-11/h7-9H,3-4H2,1-2H3/t8-,9-/m0/s1
• InChI Key： ZKVSSPMYOFGSAZ-IUCAKERBSA-N
• SMILES： N1(C(C)C)[C@H](C#N)CC[C@H]1C#N

Computed Properties

• Exact Mass: 163.11109
• Monoisotopic Mass: 163.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8A^2

Experimental Properties

• PSA: 50.82